Cas no 1805286-01-4 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride
• CAS No: 1805286-01-4
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4878268
• Update Time: 2025-05-26

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C9H5ClF2N2O/c1-4-2-5(8(10)15)7(9(11)12)6(3-13)14-4/h2,9H,1H3
• InChI Key： RYXNLSRKYIFHMY-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C)=NC(C#N)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride: A Comprehensive Overview

The compound with CAS No. 1805286-01-4, known as 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials synthesis. This compound is characterized by its unique molecular structure, which combines a pyridine ring with cyano, difluoromethyl, and methyl substituents, along with a carbonyl chloride group. The combination of these functional groups makes it a versatile building block in organic synthesis.

Pyridine derivatives have long been recognized for their versatility in organic chemistry due to the aromatic stability of the pyridine ring and the ability to introduce various substituents at different positions. In the case of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride, the substitution pattern is carefully designed to optimize reactivity and functionality. The cyano group at position 2 imparts electron-withdrawing effects, enhancing the electrophilicity of the carbonyl chloride group at position 4. Meanwhile, the difluoromethyl group at position 3 introduces fluorine atoms, which are known for their unique electronic properties and can influence both the reactivity and bioavailability of the compound.

The methyl group at position 6 serves as an electron-donating substituent, which can modulate the electronic environment of the molecule and influence its reactivity in various synthetic transformations. The presence of multiple substituents on the pyridine ring creates a complex interplay of electronic effects, making this compound a valuable tool in designing molecules with specific physicochemical properties.

Recent advancements in synthetic methodologies have enabled more efficient and selective syntheses of such complex pyridine derivatives. For instance, researchers have explored novel catalytic systems and reaction conditions to optimize the synthesis of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride. These methods often involve multi-component reactions or stepwise syntheses that allow precise control over the substitution pattern on the pyridine ring.

In terms of applications, this compound is widely used as an intermediate in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals. The carbonyl chloride group is particularly reactive and can undergo nucleophilic acyl substitutions to form amides, esters, or other derivatives depending on the reaction conditions. This makes it an ideal precursor for constructing peptide bonds or other functional groups in drug design.

Moreover, fluorinated pyridines like this compound are gaining attention in materials science due to their potential use in optoelectronic devices. The fluorine atoms can modify the electronic properties of the molecule, enhancing its ability to act as a semiconductor or light-emitting material. Recent studies have demonstrated that such compounds can be incorporated into organic light-emitting diodes (OLEDs) or solar cells to improve their efficiency and stability.

The development of efficient analytical techniques has also played a crucial role in characterizing this compound and understanding its properties at a molecular level. Advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are commonly employed to confirm its structure and purity. Additionally, computational chemistry tools are increasingly being used to predict its reactivity and interactions with other molecules.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride represents a prime example of how modern synthetic chemistry can create complex molecules with tailored properties for diverse applications. Its unique combination of functional groups makes it an invaluable tool in drug discovery, agrochemical development, and materials science research.